Cas no 56041-76-0 (1-Pentanone, 1-(3,4-dimethylphenyl)-)

1-Pentanone, 1-(3,4-dimethylphenyl)-, is a specialized ketone compound featuring a pentanone backbone substituted with a 3,4-dimethylphenyl group. This structure imparts distinct chemical properties, making it valuable in organic synthesis and intermediate applications. The presence of the dimethylphenyl moiety enhances its reactivity in electrophilic and nucleophilic transformations, while the ketone functionality offers versatility in further derivatization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, particularly in the preparation of fine chemicals and pharmaceuticals. The compound's stability under standard conditions and compatibility with common solvents further contribute to its utility in research and industrial processes.

1-Pentanone, 1-(3,4-dimethylphenyl)- structure

56041-76-0 structure

Product Name:1-Pentanone, 1-(3,4-dimethylphenyl)-

CAS No:56041-76-0

MF:C₁₃H₁₈O

MW:190.281424045563

MDL:MFCD11211417

CID:349987

PubChem ID:12399440

Update Time:2025-10-29

1-Pentanone, 1-(3,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1-Pentanone, 1-(3,4-dimethylphenyl)-
- 1-(3,4-dimethylphenyl)pentan-1-one
- DTXSID90496397
- 56041-76-0
- 1-(3,4-Dimethyl-phenyl)-pentan-1-one
- MDL： MFCD11211417
- Inchi： 1S/C13H18O/c1-4-5-6-13(14)12-8-7-10(2)11(3)9-12/h7-9H,4-6H2,1-3H3
- InChI Key： OTEYXUIWZPUDBL-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=C(C)C=1)CCCC

Computed Properties

Exact Mass: 190.13584
Monoisotopic Mass: 190.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1-Pentanone, 1-(3,4-dimethylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB435511-1 g	1-(3,4-Dimethylphenyl)pentan-1-one	56041-76-0		1g	€635.40	2023-07-18
abcr	AB435511-1g	1-(3,4-Dimethylphenyl)pentan-1-one; .	56041-76-0		1g	€1285.20	2025-04-17